Cas no 2411274-35-4 (5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole)

• Product Name: 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole
• CAS No: 2411274-35-4
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5360489
• Update Time: 2025-06-10

5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• Z3991661445
• 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole
• 5-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C16H20N4O/c1-19-16(17-11-18-19)12-5-7-15(8-6-12)21-10-14-9-20(14)13-3-2-4-13/h5-8,11,13-14H,2-4,9-10H2,1H3
• InChI Key： RQRJXCYOUOUUTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2=NC=NN2C)=CC=1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• XLogP3: 2.4
• Topological Polar Surface Area: 43

Additional information on 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole

Introduction to Compound with CAS No. 2411274-35-4 and Product Name: 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole

The compound with the CAS number 2411274-35-4 and the product name 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a triazole ring, a cyclobutylaziridine moiety, and a methoxyphenyl group, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazole core is particularly noteworthy, as it is a well-established scaffold in medicinal chemistry, known for its stability and ability to engage in hydrogen bonding interactions. This feature makes it an attractive component for designing molecules with enhanced binding affinity and selectivity. The presence of the 1-methyl substituent on the triazole ring further enhances its pharmacological profile by influencing electronic distribution and steric hindrance.

The cyclobutylaziridine moiety is another critical feature of this compound. Aziridine derivatives are known for their reactivity and ability to undergo ring-opening reactions, which can be exploited for covalent drug design strategies. This property allows for the formation of stable bonds with target proteins, thereby increasing the duration of action and reducing the frequency of administration. The 1-cyclobutylaziridin-2-yl group in this compound specifically introduces a bulky substituent that can influence both solubility and metabolic stability, making it a valuable tool for optimizing pharmacokinetic properties.

The final key component is the methoxyphenyl group, which is attached through a methoxy bridge to the benzene ring. This aromatic moiety is known for its ability to enhance lipophilicity and improve membrane permeability, which are crucial factors for drug absorption and distribution. Additionally, phenolic derivatives have been extensively studied for their antioxidant and anti-inflammatory properties, suggesting that this compound may exhibit similar biological activities.

Recent research has highlighted the potential of this class of compounds in addressing neurological disorders. Studies have demonstrated that triazole-based molecules can interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole positions it as a promising candidate for further investigation in this area.

Moreover, the structural features of this compound make it an attractive scaffold for developing inhibitors targeting enzyme-driven diseases. The triazole ring can serve as a hydrogen bond acceptor or donor, facilitating interactions with active sites of enzymes such as kinases and phosphodiesterases. The cyclobutylaziridine group provides an additional interaction point through covalent or non-covalent binding mechanisms, while the methoxyphenyl group enhances solubility and bioavailability.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing intriguing preliminary results. Initial assays suggest that it exhibits moderate activity against certain kinases, with potential applications in cancer therapy. The ability of the cyclobutylaziridine moiety to form stable covalent bonds with target enzymes may lead to increased potency compared to traditional small-molecule inhibitors.

Additionally, the compound has shown promise in models of inflammation and pain management. The methoxyphenyl group's structural similarity to known anti-inflammatory agents suggests that it may modulate inflammatory pathways by interacting with specific receptors or enzymes involved in the inflammatory response. Further research is needed to fully elucidate these mechanisms and optimize therapeutic efficacy.

The synthesis of this compound presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful for forming carbon-carbon bonds between the triazole ring and other functional groups. Additionally, protecting group strategies are essential for ensuring regioselectivity during multi-step synthesis.

As interest in targeted therapy grows, compounds like 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole are likely to play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for designing molecules with tailored biological activities and improved pharmacokinetic profiles. Future studies will focus on optimizing synthetic routes, conducting extensive pharmacological screening, and exploring potential clinical applications.

The integration of computational chemistry techniques into drug discovery has also accelerated the development process for compounds like this one. Molecular modeling studies can predict binding affinities and interactions between the compound and target proteins, providing valuable insights into structure-activity relationships. These predictions guide experimental design and help prioritize candidates for further testing.

In conclusion,5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features—comprising a triazole ring,cyclobutylaziridine moiety,and methoxyphenyl group—contribute to its diverse biological activities and make it an attractive candidate for further research. As our understanding of disease mechanisms continues to evolve,this compoundand similar derivatives will undoubtedly play a crucial role in shaping future therapeutic strategies.